3,3-Dimethylacrylic acid

• CAS No.: 541-47-9
• Product Name: 3,3-Dimethylacrylic acid
• Molecular Formula: C5H8O2
• Molecular Weight: 100.12g/mol
• IUPAC Name: 3-methylbut-2-enoic acid
• Standard InChI: InChI=1S/C5H8O2/c1-4(2)3-5(6)7/h3H,1-2H3,(H,6,7)
• Standard InChIKey: YYPNJNDODFVZLE-UHFFFAOYSA-N
• SMILES: CC(=CC(=O)O)C
• Canonical SMILES: CC(=CC(=O)O)C
• Appearance: Solid
• Boiling Point: 197.0 °C
• Melting Point: 69.5 °C; Mp 70 °; 65°C
• Physical Description: Solid; Solid; green, phenolic, dairy aroma
• Description: Beta, beta-Dimethyl acrylic acid, also known as 3-methylcrotonic acid or beta, beta-dimethacrylate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Beta, beta-Dimethyl acrylic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Beta, beta-Dimethyl acrylic acid has been primarily detected in urine. Within the cell, Beta, beta-dimethyl acrylic acid is primarily located in the cytoplasm and adiposome. Beta, beta-Dimethyl acrylic acid participates in a number of enzymatic reactions. In particular, Beta, beta-dimethyl acrylic acid can be biosynthesized from 2-butenoic acid. Beta, beta-Dimethyl acrylic acid is also a parent compound for other transformation products, including but not limited to, 3-methylbut-2-enal, 4-senecioyloxymethyl-6, 7-dimethoxycoumarin, and cystodytin D. Beta, beta-Dimethyl acrylic acid has an alcohol, dairy, and green taste.; 3-methylbut-2-enoic acid is a methyl-branched fatty acid that is but-2-enoic acid bearing a methyl substituent at position 3. It has a role as a plant metabolite. It is a monounsaturated fatty acid, a short-chain fatty acid, a methyl-branched fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a 2-butenoic acid.
• Solubility: 10 mg/mL; Soluble in most organic solvents; soluble (in ethanol)
• Synonyms: eta,beta-dimethylacrylic acid; beta-methylcrotonic acid; senecioic acid
• PubChem Compound: 10931
• Last Modified: Nov 11 2021